Cas no 131290-90-9 (2-Propenamide, N-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2-Propenamide, N-[(4-methylphenyl)sulfonyl]-
• CAS No: 131290-90-9
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 1227773
• PubChem ID: 11746302
• Update Time: 2025-04-20

2-Propenamide, N-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(4-methylphenyl)sulfonyl]-
• N-(4-methylphenyl)sulfonylprop-2-enamide
• 131290-90-9
• MXDDRENDTSVWLG-UHFFFAOYSA-N
• DTXSID70471748
• 4-Methyl-N-(1-oxo-2-propenyl)-benzenesulfonamide
• SCHEMBL202475

• Inchi： 1S/C10H11NO3S/c1-3-10(12)11-15(13,14)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3,(H,11,12)
• InChI Key： MXDDRENDTSVWLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC(C=C)=O)(=O)=O

Computed Properties

• Exact Mass: 225.04603
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24